Mefloquine: A Deep Dive into its Chemical Structure and Stereoisomers
Mefloquine: A Deep Dive into its Chemical Structure and Stereoisomers
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the chemical structure, stereoisomerism, and related physicochemical and pharmacological properties of the antimalarial drug, mefloquine (B1676156). The information is intended to support research and development efforts in medicinal chemistry and pharmacology.
Chemical Structure of Mefloquine
Mefloquine, a quinoline (B57606) methanol (B129727) derivative, is a chiral molecule with the systematic IUPAC name [2,8-bis(trifluoromethyl)quinolin-4-yl]-piperidin-2-ylmethanol.[1][2] Its chemical formula is C₁₇H₁₆F₆N₂O, and it has a molar mass of 378.31 g/mol .[2][3][4] The structure features a quinoline ring system substituted with two trifluoromethyl groups, and a piperidinemethanol side chain.
Below is a two-dimensional representation of the mefloquine structure.
Caption: 2D chemical structure of mefloquine highlighting the quinoline and piperidinemethanol moieties.
Table 1: Chemical Identifiers for Mefloquine
| Identifier | Value |
| IUPAC Name | [2,8-bis(trifluoromethyl)quinolin-4-yl]-piperidin-2-ylmethanol[1][2] |
| SMILES | C1CCN--INVALID-LINK----INVALID-LINK--O[3] |
| InChI | InChI=1S/C17H16F6N2O/c18-16(19,20)11-5-3-4-9-10(15(26)12-6-1-2-7-24-12)8-13(17(21,22)23)25-14(9)11/h3-5,8,12,15,24,26H,1-2,6-7H2/t12-,15+/m1/s1[5] |
| Molecular Formula | C₁₇H₁₆F₆N₂O[2][3][4] |
| Molar Mass | 378.31 g/mol [2][3][4] |
Stereoisomers of Mefloquine
Mefloquine possesses two chiral centers, leading to the existence of four stereoisomers.[5] These stereoisomers are classified into two pairs of enantiomers, which are diastereomers of each other. The relative configuration of the substituents on the two chiral carbons determines whether the diastereomer is termed erythro or threo.
The commercially available form of mefloquine, Lariam, is a racemic mixture of the two erythro enantiomers.[6]
Caption: Relationship between the four stereoisomers of mefloquine.
The absolute configuration of (+)-erythro-mefloquine has been determined to be (11S,12R), while (-)-erythro-mefloquine is (11R,12S).[7]
Physicochemical and Pharmacological Properties of Stereoisomers
The stereochemistry of mefloquine significantly influences its biological activity and pharmacokinetic profile. The four stereoisomers exhibit different potencies and side-effect profiles.
Table 2: Comparative Pharmacological and Toxicological Data of Mefloquine Stereoisomers
| Stereoisomer | Antimalarial Activity | Neuropsychiatric Side Effects | Half-life (t₁/₂) |
| (+)-erythro-mefloquine | More potent than the (-) enantiomer[7] | Associated with fewer side effects | 20.8 hours (oral)[8] |
| (-)-erythro-mefloquine | Less potent than the (+) enantiomer[9] | Believed to be the primary contributor to neuropsychiatric side effects[6] | 16.4 hours (oral)[8] |
| (+)-threo-mefloquine | Less active | Data not widely available | 12.4 hours (IV)[8] |
| (-)-threo-mefloquine | Less active[9] | Data not widely available | 11 hours (IV)[8] |
The (-)-erythro enantiomer is associated with a higher incidence of neuropsychiatric adverse effects, such as anxiety, paranoia, and psychosis.[10] It is hypothesized that the side effects of mefloquine are caused by the (−)-enantiomer.[6] In contrast, the (+)-erythro enantiomer is more potent against malaria parasites.[7]
Table 3: Minimum Inhibitory Concentrations (MICs) of Mefloquine Stereoisomers against Mycobacterium avium [8]
| Stereoisomer | MIC (μg/ml) |
| (+)-erythro-mefloquine | 32 |
| (-)-erythro-mefloquine | 32 |
| (+)-threo-mefloquine | 64 |
| (-)-threo-mefloquine | 64 |
Experimental Protocols
Synthesis of Mefloquine Stereoisomers
The synthesis of individual mefloquine stereoisomers is a multi-step process. A general workflow is outlined below.
Caption: Generalized workflow for the asymmetric synthesis of mefloquine stereoisomers.
Detailed Methodology for Synthesis of Mefloquine Analogs:
A reported synthesis of mefloquine analogs involves the following key steps[6]:
-
Grignard-type Addition: Regioselective Br-Mg exchange of a dibromochloroquinoline with i-PrMgCl·LiCl.
-
Nucleophilic Addition: The resulting Grignard reagent undergoes addition to an (S)- or (R)-tert-butyl-2-formylpiperidine-1-carboxylate. This step produces a mixture of diastereomers.
-
Chromatographic Separation: The diastereomeric pairs are separated by flash chromatography.
-
Suzuki Coupling: The separated diastereomers are reacted with 4-chlorophenylboronic acid under Suzuki coupling conditions.
-
N-Boc Deprotection: The final step involves the deprotection of the N-Boc group using HCl to yield the desired mefloquine analog stereoisomers.
Separation of Enantiomers (Chiral Resolution)
The resolution of racemic erythro-mefloquine into its individual enantiomers can be achieved through diastereomeric salt formation.
Protocol for Chiral Resolution using (+)-3-bromo-8-camphorsulfonic acid: [8]
-
Salt Formation: Racemic mefloquine hydrochloride is treated with the ammonium (B1175870) salt of (+)-3-bromo-8-camphorsulfonic acid.
-
Crystallization: The diastereomeric salts are allowed to crystallize. Due to differences in solubility, one diastereomeric salt will preferentially crystallize.
-
Separation: The crystallized salt is separated by filtration.
-
Liberation of Enantiomer: The pure diastereomeric salt is treated with a base to liberate the free base of the single enantiomer of mefloquine.
To obtain the other enantiomer, the ammonium salt of (-)-3-bromo-8-camphorsulfonic acid can be used in a similar manner.[8] Another resolving agent that has been successfully used is O,O′-di-p-toluoyl-tartaric acid.[9]
Analysis and Characterization
The absolute configuration of the mefloquine stereoisomers has been unambiguously determined using single-crystal X-ray crystallography.[9] High-performance liquid chromatography (HPLC) with a chiral stationary phase is a common method for separating and quantifying the enantiomers of mefloquine in biological samples.
References
- 1. mefloquine | Ligand page | IUPHAR/BPS Guide to IMMUNOPHARMACOLOGY [guidetoimmunopharmacology.org]
- 2. Mefloquine | C17H16F6N2O | CID 4046 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. (-)-Mefloquine | C17H16F6N2O | CID 40692 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 4. (+)-Mefloquine | C17H16F6N2O | CID 456309 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. Mefloquine - Wikipedia [en.wikipedia.org]
- 6. Synthesis and Antifungal Activity of Stereoisomers of Mefloquine Analogs - PMC [pmc.ncbi.nlm.nih.gov]
- 7. researchgate.net [researchgate.net]
- 8. Identification of (+)-Erythro-Mefloquine as an Active Enantiomer with Greater Efficacy than Mefloquine against Mycobacterium avium Infection in Mice - PMC [pmc.ncbi.nlm.nih.gov]
- 9. A Review of Modifications of Quinoline Antimalarials: Mefloquine and (hydroxy)Chloroquine - PMC [pmc.ncbi.nlm.nih.gov]
- 10. Psychiatric Side Effects of Mefloquine: Applications to Forensic Psychiatry | Journal of the American Academy of Psychiatry and the Law [jaapl.org]
